Cas no 2137033-84-0 (tert-butyl (3R)-3-[(propan-2-ylamino)methyl]piperidine-1-carboxylate)

• Product Name: tert-butyl (3R)-3-[(propan-2-ylamino)methyl]piperidine-1-carboxylate
• CAS No: 2137033-84-0
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 5296951
• Update Time: 2025-05-19

tert-butyl (3R)-3-[(propan-2-ylamino)methyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R)-3-{[(propan-2-yl)amino]methyl}piperidine-1-carboxylate
• tert-butyl (3R)-3-[(propan-2-ylamino)methyl]piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3-[[(1-methylethyl)amino]methyl]-, 1,1-dimethylethyl ester, (3R)-

• Inchi： 1S/C14H28N2O2/c1-11(2)15-9-12-7-6-8-16(10-12)13(17)18-14(3,4)5/h11-12,15H,6-10H2,1-5H3/t12-/m1/s1
• InChI Key： CQFQMIIBFSWUDK-GFCCVEGCSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H](CNC(C)C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 272
• XLogP3: 2.2
• Topological Polar Surface Area: 41.6

Additional information on tert-butyl (3R)-3-[(propan-2-ylamino)methyl]piperidine-1-carboxylate

Professional Introduction to Compound with CAS No. 2137033-84-0 and Product Name: *tert-butyl (3R)-3-[(propan-2-ylamino)methyl]piperidine-1-carboxylate*

Compound with the CAS number 2137033-84-0 and the product name tert-butyl (3R)-3-[(propan-2-ylamino)methyl]piperidine-1-carboxylate represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in pharmaceutical development and therapeutic interventions.

The molecular structure of this compound encompasses a complex arrangement of atoms, including a piperidine ring substituted with specific functional groups. The presence of a *tert-butyl* group enhances the stability and solubility of the molecule, making it more amenable for various biochemical interactions. The *3R* configuration indicates a specific stereochemical orientation, which is critical for its biological activity and efficacy.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological and cardiovascular functions. The *tert-butyl (3R)-3-[(propan-2-ylamino)methyl]piperidine-1-carboxylate* structure has been identified as a promising candidate for further investigation due to its ability to interact with multiple biological targets. This compound exhibits properties that suggest it may be effective in treating conditions related to impaired neuronal communication and cardiovascular dysfunction.

One of the most compelling aspects of this compound is its potential role in the treatment of neurodegenerative disorders. Current research indicates that compounds with similar structural motifs can influence neurotransmitter systems, potentially offering therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The *propan-2-ylamino*methyl group in the molecule is particularly noteworthy, as it is known to enhance binding affinity to certain receptors involved in these pathologies.

The synthesis of *tert-butyl (3R)-3-[(propan-2-ylamino)methyl]piperidine-1-carboxylate* involves a multi-step process that requires precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent biological evaluations. The use of chiral auxiliaries and catalysts has been crucial in achieving the desired stereochemical outcome, underscoring the importance of meticulous synthetic planning.

Evaluation of this compound's pharmacokinetic properties has revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME). These studies indicate that the molecule has an appropriate half-life and bioavailability, making it suitable for oral administration. Furthermore, preliminary toxicological assessments suggest that it exhibits low toxicity at therapeutic doses, further supporting its potential as a lead compound for drug development.

The impact of this compound on therapeutic intervention extends beyond neurodegenerative diseases. Emerging evidence suggests that it may also play a role in managing cardiovascular disorders by modulating pathways associated with blood pressure regulation and endothelial function. The interaction between this compound and biological targets such as G-protein coupled receptors (GPCRs) has been extensively studied, providing insights into its mechanism of action.

In conclusion, *tert-butyl (3R)-3-[(propan-2-ylamino)methyl]piperidine-1-carboxylate* represents a significant advancement in chemical and biomedical research. Its unique structural features, combined with promising preclinical data, position it as a valuable candidate for further development in pharmaceutical applications. Continued research into this compound is expected to yield novel therapeutic strategies that address critical medical challenges.